10.1039/C2JM34321E | Simple self-assembly of HLaNb2O7nanosheets and Ag nanoparticles/clusters and their catalytic properties†

Simple self-assembly of HLaNb2O7nanosheets and Ag nanoparticles/clusters and their catalytic properties†

Journal of Materials Chemistry Pub Date: 2012-09-20 DOI: 10.1039/C2JM34321E

Abstract

HLaNb₂O₇ nanosheets and Ag nanoparticles/clusters were assembled to produce a novel 3D metal/semiconductor hybrid material (Ag/HLaNb₂O₇) by direct reaction of the undried D-glucopyranose derivative of HLaNb₂O₇ with [Ag(NH₃)₂]⁺ ion aqueous solution. The as-prepared samples were characterized using X-ray diffraction, scanning electron microscopy, transmission electron microscopy, UV-visible diffusive reflectance spectroscopy and nitrogen adsorption–desorption isotherms. The results showed that the simple self-assembly of HLaNb₂O₇ nanosheets and Ag nanoparticles/clusters formed a mesoporous material with a broad pore size distribution in the range of about 10–35 nm. The mesopores derived from the interspaces between HLaNb₂O₇ nanosheets and were attributed to Ag nanoparticles, rather than Ag clusters in the interlayer space of HLaNb₂O₇. The catalytic activity experiments revealed that the product (Ag/HLaNb₂O₇) was an excellent catalyst for the catalytic reduction of 4-nitrophenol (4-NP) and rhodamine B (RhB) by NaBH₄ aqueous solution.

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Journal Name：Journal of Materials Chemistry

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